4-Amino-2-chloro-N-isopropylbenzamide

• IUPAC Name: 4-amino-2-chloro-N-propan-2-ylbenzamide
• InChI: InChI=1S/C10H13ClN2O/c1-6(2)13-10(14)8-4-3-7(12)5-9(8)11/h3-6H,12H2,1-2H3,(H,13,14)
• InChI Key: PQLLYWSYNFDCJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=C(C=C(C=C1)N)Cl
• Molecular Formula: C10H13ClN2O
• DSSTOX Substance ID: DTXSID80588331
• Molecular Weight: 212.67 g/mol
• CAS No.: 926256-14-6

Description

4-Amino-2-chloro-N-isopropylbenzamide is a useful research compound. Its molecular formula is C10H13ClN2O and its molecular weight is 212.67 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

4-Amino-2-chloro-N-isopropylbenzamide, while not directly studied, is closely related to compounds that have been synthesized for various applications in scientific research. For instance, the synthesis of 2-Amino-5-chloro-N,3-dimethylbenzamide, a similar compound, involved chlorination, oxidation, and ammonolysis, highlighting its utility in developing fine chemical intermediates (Zhang Zho, 2014). Additionally, the study of molar refraction and polarizability of related compounds, such as 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate, provides insights into their physical and chemical properties (R. Sawale et al., 2016).

Bioreductive Properties

The reductive chemistry of similar compounds, such as 5-[N,N-Bis(2-chloroethyl)amino]-2,4-dinitrobenzamide, demonstrates the potential of these chemicals in bioreductive applications. This particular study explored the selective toxicity for hypoxic cells due to oxygen-inhibited enzymatic reduction (B. Palmer et al., 1995).

Gastroprokinetic Activity

The synthesis and evaluation of compounds such as N-(4-amino-5-chloro-2-methoxyphenyl)-4-benzyl-2-morpholineacetamide and related compounds have been linked to potent gastroprokinetic activity. This sheds light on the potential use of similar compounds in medical research and pharmacology (S. Kalo et al., 1995).

Thermodynamic Studies

Thermodynamic studies of related compounds, like 2-amino-4-chloro-6-methoxypyrimidine, provide vital information on solubility and other physical characteristics essential for various scientific applications (Ganbing Yao et al., 2017).

Transformation and Excretion in Biological Systems

Investigations into the transformation and excretion of drugs like 4-amino-5-chloro-N-[2-(diethylamino)-ethyl]-2-methoxybenzamide in biological systems can offer valuable information on metabolism and bioavailability, relevant for both drug development and toxicological studies (T. Arita et al., 1970).

Anticonvulsant Activity

Research on 4-aminobenzamides, including those with similar structures, has shown anticonvulsant effects, suggesting the potential of this compound in neurological research and therapy (C. Clark et al., 1984).

Safety and Hazards

For safety and hazards information, please refer to the Material Safety Data Sheet (MSDS).